1-(5-Ethyl-1,3-thiazol-2-yl)piperazine

• IUPAC Name: 5-ethyl-2-piperazin-1-yl-1,3-thiazole
• InChI: InChI=1S/C9H15N3S/c1-2-8-7-11-9(13-8)12-5-3-10-4-6-12/h7,10H,2-6H2,1H3
• InChI Key: CVRSDODZNJLINB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(S1)N2CCNCC2
• Molecular Formula: C9H15N3S
• Molecular Weight: 197.30 g/mol
• CAS No.: 1211541-43-3

Description

1-(5-Ethyl-1,3-thiazol-2-yl)piperazine is a compound with the CAS Number: 1211541-43-3. Its molecular weight is 197.3. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI Code of this compound is 1S/C9H15N3S/c1-2-8-7-11-9 (13-8)12-5-3-10-4-6-12/h7,10H,2-6H2,1H3. The molecular formula is C9H15N3S.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. Its molecular weight is 197.3.

Scientific Research Applications

Antimicrobial and Antitubercular Activities

Compounds containing structures related to 1-(5-Ethyl-1,3-thiazol-2-yl)piperazine have demonstrated potent antimicrobial and antitubercular properties. For instance, ethyl 5-(piperazin-1-yl)benzofuran-2-carboxylate derivatives exhibited significant inhibitory effects against Mycobacterium tuberculosis (MTB) DNA gyrase, a critical enzyme for MTB's survival and replication (Reddy et al., 2014). Similarly, various piperazine-based 2-benzothiazolylimino-4-thiazolidinones showed promising antimicrobial effects against a range of bacteria and fungi, hinting at the potential utility of these compounds in treating infections (Patel & Park, 2015).

Anticancer Potential

Derivatives of this compound have been investigated for their anticancer properties. A study focusing on polyfunctional substituted 1,3-thiazoles highlighted the significant anticancer activity of compounds with a piperazine substituent, showcasing promising results across various cancer cell lines, including lung, breast, and prostate cancer cells (Turov, 2020).

Neuroprotective and Antidepressant Effects

Some derivatives of this compound have shown potential as neuroprotective and antidepressant agents. Compounds structurally related to this chemical have been found to protect neuronal cells from toxicity and exhibit antidepressant activities in animal models, offering a promising avenue for the development of new treatments for neurodegenerative diseases and mood disorders (Das et al., 2015).

Anti-inflammatory Properties

Several 1,3,4-thiadiazole amide compounds containing piperazine, closely related to this compound, demonstrated inhibitory effects against Xanthomonas campestris pv. oryzae, a pathogen that affects crops, and also showed potential anti-inflammatory activity (Xia, 2015).

Antidiabetic Potential

Compounds derived from piperazine, sharing structural similarities with this compound, have been identified as potential antidiabetic agents. They have shown promising results in improving glucose tolerance in animal models of diabetes, indicating their potential utility in managing blood sugar levels in diabetic patients (Le Bihan et al., 1999).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has hazard statements H302, H315, H318, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

It is known that similar compounds, such as 3-(piperazin-1-yl)-1,2-benzothiazole derivatives, have shown antibacterial activity . These compounds act as dopamine and serotonin antagonists and are used as antipsychotic drug substances .

Mode of Action

Similar compounds have been found to interact with their targets, resulting in changes that lead to their biological activity . For instance, 3-(Piperazin-1-yl)-1,2-benzothiazole derivatives have been found to exhibit antibacterial activity .

Biochemical Pathways

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors, affecting various biological activities .

Pharmacokinetics

Similar compounds have been evaluated for drug likeness or “drugability” according to lipinski’s rule of five (ro5) .

Result of Action

Similar compounds have been found to exhibit various biological activities, such as antibacterial activity .

Action Environment

It is known that the biological activity of similar compounds can be influenced by various factors, including the chemical environment and the presence of other compounds .